Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate
Overview
Description
Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate is a chemical compound with the CAS Number: 61320-93-2 . Its IUPAC name is ethyl 5-mercapto-1,3,4-oxadiazole-2-carboxylate . The molecular weight of this compound is 174.18 .
Synthesis Analysis
The synthesis of compounds similar to Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate has been reported in the literature . For instance, a series of 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-2H-chromen-2-ones were synthesized by reacting 2,4,6-trichloro-1,3,5-triazine with 3-(5-sulfanyl-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one .Molecular Structure Analysis
The InChI code for Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate is 1S/C5H6N2O3S/c1-2-9-4(8)3-6-7-5(11)10-3/h2H2,1H3,(H,7,11) . This provides a standardized textual identifier for the compound, which can be used to generate its molecular structure.Scientific Research Applications
Anticancer Applications
Oxadiazoles, including Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate, have been studied for their potential anticancer properties . They can be utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications .
Vasodilator Applications
Oxadiazoles have also been used in the development of vasodilators . These are medications that open (dilate) blood vessels, allowing blood to flow more easily.
Anticonvulsant Applications
These compounds have shown potential as anticonvulsants . Anticonvulsants are a diverse group of pharmacological agents used in the treatment of epileptic seizures.
Antidiabetic Applications
Oxadiazoles have been explored for their antidiabetic properties . They could potentially be used in the treatment of diabetes by helping to regulate blood sugar levels.
High-Energy Core Applications
Oxadiazoles have been established as potential high-energy cores . Their derivatives have shown favorable oxygen balance and positive heat of formations .
Material Science Applications
1,3,4-Oxadiazole moiety is incorporated in the molecules of several materials science applications, such as OLEDs, membranes for high-pressure mixed-gas separation, corrosion inhibitors, optoelectronic devices, energetic materials, and metal ion sensors .
Future Directions
The future directions for research on Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate could involve further exploration of its potential biological activities, given the interest in 1,3,4-oxadiazole derivatives as potential therapeutic agents . Additionally, more detailed studies on its physical and chemical properties, as well as its safety profile, would be beneficial.
properties
IUPAC Name |
ethyl 2-sulfanylidene-3H-1,3,4-oxadiazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3S/c1-2-9-4(8)3-6-7-5(11)10-3/h2H2,1H3,(H,7,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NEKIIXYWGLWRFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC(=S)O1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-sulfanyl-1,3,4-oxadiazole-2-carboxylate | |
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